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Compound of Interest

Compound Name: (2-Methylquinolin-6-yl)methanol

Cat. No.: B1306216 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of (2-Methylquinolin-6-yl)methanol (CAS Number: 108166-02-5), ensuring the

protection of personnel and compliance with regulatory standards.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for (2-Methylquinolin-6-yl)methanol is not readily

available, its structural similarity to quinoline necessitates treating it with a high degree of

caution. Quinoline is known to be harmful if swallowed or in contact with skin, a skin and eye

irritant, a suspected mutagen, a potential carcinogen, and toxic to aquatic life.[1][2][3][4]

Therefore, the following personal protective equipment (PPE) and handling procedures are

mandatory:

Engineering Controls: All handling of (2-Methylquinolin-6-yl)methanol should be conducted

in a well-ventilated fume hood.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or a face shield.[2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected before use and disposed of properly after handling.[2][3]
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Body Protection: A lab coat or other protective clothing must be worn.[1][3]

Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke

in the laboratory.[1][2]

Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.[4]

Ventilate: Ensure the area is well-ventilated, utilizing the fume hood if the spill is contained

within it.[4]

Containment:

Solid Spills: Carefully sweep the solid material to avoid creating dust and place it into a

clearly labeled, sealed container for hazardous waste.[5]

Solution Spills: Absorb the spill using an inert material such as vermiculite, dry sand, or

earth. Place the absorbent material into a sealed, labeled container for hazardous waste.

[4][5]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water.[5] All materials used for cleanup, including contaminated PPE, must be disposed

of as hazardous waste.[5]

Disposal Procedures
(2-Methylquinolin-6-yl)methanol and any materials contaminated with it must be treated as

hazardous waste. Adherence to local, state, and federal regulations for hazardous waste

disposal is mandatory.[5]

Waste Categorization and Segregation:

Solid Waste: Unused or waste (2-Methylquinolin-6-yl)methanol should be collected in a

designated, clearly labeled, and sealed container for solid hazardous chemical waste.
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Liquid Waste: Solutions containing (2-Methylquinolin-6-yl)methanol should be collected in

a separate, labeled, and sealed container for liquid hazardous chemical waste. Do not mix

with other waste streams unless compatibility is confirmed.

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, weighing paper, and pipette tips, must be collected in a

designated hazardous waste container.

Disposal Pathway:

Labeling: Ensure all waste containers are accurately and clearly labeled with the words

"Hazardous Waste," the full chemical name "(2-Methylquinolin-6-yl)methanol," and the

approximate quantity.

Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials. Keep containers tightly closed when not in use.[6][7]

Collection: Arrange for the collection of the hazardous waste by an authorized and licensed

waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in the

regular trash.[2][5]

Quantitative Data Summary
Due to the lack of a specific SDS for (2-Methylquinolin-6-yl)methanol, quantitative data from

the parent compound, quinoline, is provided for hazard reference.
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Hazard Classification GHS Category

Acute Toxicity (Oral)
Category 3 or 4 (Toxic or Harmful if swallowed)

[2][3]

Acute Toxicity (Dermal) Category 4 (Harmful in contact with skin)[2][3]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[2][3]

Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation)[2][3]

Germ Cell Mutagenicity
Category 2 (Suspected of causing genetic

defects)[2][3]

Carcinogenicity Category 1B (May cause cancer)[2][3]

Aquatic Hazard (Chronic)
Category 2 (Toxic to aquatic life with long lasting

effects)[2][3]

Experimental Protocol: Decontamination of
Glassware
To ensure the safe reuse of glassware contaminated with (2-Methylquinolin-6-yl)methanol, a
triple-rinse procedure is recommended. This rinsate must be collected and disposed of as

hazardous waste.[6]

Initial Rinse: Rinse the glassware with a small amount of a suitable organic solvent (e.g.,

acetone or ethanol) to dissolve any residual compound. Collect this rinsate in a designated

hazardous waste container for flammable liquids.

Second Rinse: Repeat the rinse with another small portion of the organic solvent and collect

the rinsate in the same hazardous waste container.

Third Rinse: Rinse the glassware a final time with the organic solvent and collect the rinsate.

Final Cleaning: After the triple rinse, the glassware can be washed with soap and water.

Disposal Decision Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/91-22-5-A0014429-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_367035327_Quinoline-CASNO-91-22-5-MSDS.pdf
https://www.benchchem.com/product/b1306216?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of (2-
Methylquinolin-6-yl)methanol.

Disposal Workflow for (2-Methylquinolin-6-yl)methanol
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Click to download full resolution via product page

Caption: Disposal workflow for (2-Methylquinolin-6-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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